Cas no 1188264-02-9 (1-(Boc-amino)-3-(methylamino)propane Hydrochloride)

• Product Name: 1-(Boc-amino)-3-(methylamino)propane Hydrochloride
• CAS No: 1188264-02-9
• MF: C₉H₂₁ClN₂O₂
• MW: 224.728241682053
• MDL: MFCD11101326
• CID: 836460
• PubChem ID: 45072253
• Update Time: 2025-10-29

1-(Boc-amino)-3-(methylamino)propane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(methylamino)propyl)carbamate hydrochloride
• 1-(Boc-amino)-3-(methylamino)propane Hydrochloride
• INDEX NAME NOT YET ASSIGNED
• N-Boc-3-methylamino-propylamine hydrochloride
• 1-Boc-Amino-3-methylaminopropane hydrochloride
• 1-BOC-AMINO-3-METHYLAMINO-PROPANE-HCl
• N-Boc-3-methylamino-propylamine x HCl
• TRA0058506
• SY015196
• AB0000362
• Z8043
• 1-(BOC-AMINO)-3-(METHYLAMINO)PROPANE HCL
• TERT-BUTYL N-[3-(METHYLAMINO)PROPYL]CARBAMATE HYDROCHLORIDE
• CS-0187650
• CS-11309
• 1188264-02-9
• tert-butyl N-[3-(methylamino)propyl]carbamate;hydrochloride
• DB-024396
• AKOS015902679
• SB79926
• MFCD11101326

• MDL： MFCD11101326
• Inchi： 1S/C9H20N2O2.ClH/c1-9(2,3)13-8(12)11-7-5-6-10-4;/h10H,5-7H2,1-4H3,(H,11,12);1H
• InChI Key： KKHKFPWJJYTAGE-UHFFFAOYSA-N
• SMILES： Cl.O(C(NCCCNC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 224.12900
• Monoisotopic Mass: 224.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Experimental Properties

• PSA: 50.36000
• LogP: 2.70440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-(Boc-amino)-3-(methylamino)propane Hydrochloride

Introduction to 1-(Boc-amino)-3-(methylamino)propane Hydrochloride (CAS No: 1188264-02-9)

1-(Boc-amino)-3-(methylamino)propane Hydrochloride, with the chemical identifier CAS No. 1188264-02-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of both Boc (tert-butoxycarbonyl) and methylamino functional groups makes it a versatile intermediate, facilitating the synthesis of more complex molecules with therapeutic relevance.

The Boc-amino moiety in 1-(Boc-amino)-3-(methylamino)propane Hydrochloride plays a crucial role in peptide coupling reactions, where it serves as a protecting group for the amino functionality. This protection is essential in multi-step syntheses to prevent unwanted side reactions, ensuring high yields and purity of the final product. The methylamino group, on the other hand, contributes to the compound's chiral properties, making it a valuable building block for enantioselective synthesis and the development of chiral drugs.

In recent years, there has been growing interest in the use of 1-(Boc-amino)-3-(methylamino)propane Hydrochloride as a precursor in the synthesis of bioactive molecules. Its structural features allow for modifications that can lead to novel pharmacophores with potential applications in treating various diseases. For instance, researchers have explored its utility in developing kinase inhibitors, which are critical in targeting cancers and inflammatory diseases. The hydrochloride salt form enhances its solubility and stability, making it more amenable for further chemical transformations and biological evaluations.

One of the most compelling aspects of 1-(Boc-amino)-3-(methylamino)propane Hydrochloride is its role in peptidomimetic chemistry. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacokinetic properties. The compound's ability to serve as a scaffold for peptidomimetic synthesis has led to several innovative drug candidates that have advanced into clinical trials. These trials have demonstrated promising results in terms of efficacy and safety, underscoring the importance of 1-(Boc-amino)-3-(methylamino)propane Hydrochloride as a key intermediate.

The synthesis of 1-(Boc-amino)-3-(methylamino)propane Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The Boc protection step is particularly critical, as it must be conducted under anhydrous conditions to prevent deprotection due to moisture sensitivity. Similarly, the introduction of the methylamino group necessitates careful selection of reagents and catalysts to ensure high regioselectivity and yield. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

From a medicinal chemistry perspective, 1-(Boc-amino)-3-(methylamino)propane Hydrochloride has been investigated for its potential role in modulating enzyme activity. Enzymes are integral to numerous biological pathways, and their inhibition or activation can lead to therapeutic effects. Researchers have leveraged its structural motif to develop inhibitors targeting enzymes such as proteases and kinases. These inhibitors have shown promise in preclinical studies, highlighting the compound's significance as a pharmacological tool.

The hydrochloride salt form of 1-(Boc-amino)-3-(methylamino)propane Hydrochloride offers additional advantages in terms of handling and storage. Salts generally exhibit better crystalline form stability compared to their free base counterparts, which is crucial for maintaining consistency during pharmaceutical manufacturing. Furthermore, the hydrochloride form enhances solubility in aqueous systems, facilitating its use in formulation development for oral or injectable drugs.

In conclusion, 1-(Boc-amino)-3-(methylamino)propane Hydrochloride (CAS No: 1188264-02-9) is a multifaceted compound with significant implications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules with therapeutic potential. The growing body of research on this compound underscores its importance as a building block for innovative drug candidates targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and utility of 1-(Boc-amino)-3-(methylamino)propane Hydrochloride are expected to further expand, driving advancements in medicinal chemistry.